What is the chemical structure of Cyanox CY 1790?
What is the chemical structure of Cyanox CY 1790?
Cyanox CY 1790 is a high-performance, sterically hindered phenolic antioxidant used to protect polymeric materials from thermo-oxidative degradation.[1][2] Its primary function is to ensure the long-term stability of plastics and elastomers by neutralizing free radicals that initiate degradation processes, thereby preserving the material's physical and chemical properties.[3][4] This guide provides a comprehensive overview of its chemical structure, key properties, and applications, with a focus on experimental data and methodologies relevant to researchers and professionals in drug development and materials science.
Chemical Structure and Identification
Cyanox CY 1790 is chemically known as 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione.[1] It is a complex molecule characterized by three substituted phenolic groups attached to a central triazine ring, which contributes to its high molecular weight and low volatility.[5][6]
Chemical Identifiers:
Physicochemical and Performance Data
Cyanox CY 1790 is a free-flowing white powder valued for its minimal color contribution and low volatility.[5][6] Its high thermal stability makes it suitable for high-temperature processing of polymers.[1] Key performance benefits include excellent resistance to extraction and discoloration, and superior polymer stabilization.[5]
| Property | Value | Reference |
| Appearance | White powder | [5][7] |
| Melting Point | 159.0 - 163.0 °C | [6][7] |
| Loss on Drying | ≤ 0.5% | [5][6] |
| Toluene Insolubles | ≤ 0.05% | [5][6] |
| Transmittance @ 425 nm | > 95% | [7] |
| Transmittance @ 500 nm | > 97% | [7] |
Regulatory Status: Cyanox CY 1790 is sanctioned by the FDA for use as an antioxidant in olefin polymers (not to exceed 0.1%), polystyrene, and rubber-modified polystyrene intended for food contact applications.[5][6][7]
Antioxidant Mechanism
As a sterically hindered phenolic antioxidant, Cyanox CY 1790 functions as a free radical scavenger.[3][4] The hydroxyl groups on the phenol (B47542) rings donate hydrogen atoms to reactive radicals (R•, ROO•), neutralizing them and terminating the auto-oxidation chain reaction that leads to polymer degradation. The bulky tert-butyl and methyl groups surrounding the hydroxyl group enhance its stability and reduce its volatility.
Caption: Antioxidant mechanism of Cyanox CY 1790 as a free radical scavenger.
Experimental Protocols
The following section details an experimental protocol for the extraction and quantification of Cyanox CY 1790 from wastewater, followed by its application to a polypropylene (B1209903) (PP) matrix to evaluate its effect on thermal stability. This methodology is adapted from a study on the valorization of petrochemical wastewater.[8]
This protocol utilizes Solid-Phase Extraction (SPE) followed by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) for the recovery and analysis of Cyanox CY 1790.
Materials and Reagents:
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Wastewater sample containing Cyanox CY 1790
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Solid-Phase Extraction (SPE) cartridges
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Methanol (B129727) (HPLC grade)
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Acetonitrile (B52724) (ACN, HPLC grade)
-
Dichloromethane (CH₂Cl₂)
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Deionized water
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Cyanox CY 1790 standard
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0.45 µm nylon filters
Procedure:
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Sample Preparation: Filter wastewater samples to remove suspended solids.
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SPE Cartridge Conditioning: Condition the SPE cartridges by passing methanol followed by deionized water.
-
Sample Loading: Load the pre-treated wastewater sample onto the SPE cartridge.
-
Washing: Wash the cartridge with deionized water to remove interfering substances.
-
Elution: Elute the retained Cyanox CY 1790 from the cartridge using an appropriate solvent like methanol or acetonitrile.
-
HPLC-MS Analysis:
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Filter the eluate through a 0.45 µm nylon filter.
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Inject the filtered sample into an HPLC-MS system.
-
Use a suitable mobile phase gradient (e.g., a mixture of acetonitrile and water) to achieve separation.
-
Quantify Cyanox CY 1790 by comparing the peak area with a calibration curve prepared from known concentrations of the standard.
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Quantitative Results from a Representative Study: [8]
| Parameter | Result |
| Recovery Rate | ≥ 95% |
| Inter-day Precision (RSD) | < 3.78% |
| Intra-day Precision (RSD) | < 4.1% |
| Correlation Coefficient (R²) | > 0.99995 |
This protocol describes how to incorporate the recovered Cyanox CY 1790 into a polypropylene matrix and analyze its thermal stability using Thermogravimetric Analysis (TGA).
Materials:
-
Polypropylene (PP) resin
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Recovered Cyanox CY 1790
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Extruder
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Thermogravimetric Analyzer (TGA)
Procedure:
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Compounding: Blend the PP resin with a specified concentration of the recovered Cyanox CY 1790 (e.g., 0.05-0.1% by weight).
-
Extrusion: Melt-process the blend using an extruder to ensure homogeneous distribution of the antioxidant within the polymer matrix.
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Sample Preparation for TGA: Prepare small, uniform samples from the extruded PP-antioxidant blend.
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TGA Analysis:
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Place the sample in the TGA furnace.
-
Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate.
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Record the weight loss of the sample as a function of temperature.
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Determine the onset of degradation temperature and other thermal stability parameters.
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The addition of Cyanox CY 1790 has been shown to improve the thermal qualities of the material.[8]
Caption: Workflow for recovery, quantification, and application of Cyanox CY 1790.
Conclusion
Cyanox CY 1790 is a highly effective and versatile antioxidant crucial for enhancing the durability and performance of various polymers. Its well-defined chemical structure and low volatility provide excellent long-term thermal stability. The experimental protocols outlined in this guide offer a framework for researchers to quantify its presence and evaluate its efficacy in polymer systems, making it a valuable component in the development of stable and long-lasting materials.
References
- 1. CAS 40601-76-1: Cyanox 1790 | CymitQuimica [cymitquimica.com]
- 2. CYANOX® | Syensqo [syensqo.com]
- 3. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.co.uk]
- 4. longchangchemical.com [longchangchemical.com]
- 5. specialchem.com [specialchem.com]
- 6. baoxuchem.com [baoxuchem.com]
- 7. additivesforpolymer.com [additivesforpolymer.com]
- 8. A New Route of Valorization of Petrochemical Wastewater: Recovery of 1,3,5-Tris (4-tert-butyl-3-hydroxy-2,6-dimethyl benzyl)–1,3,5-triazine-2,4,6-(1H,3H,5H)-trione (Cyanox 1790) and Its Subsequent Application in a PP Matrix to Improve Its Thermal Stability - PMC [pmc.ncbi.nlm.nih.gov]
